Cas no 1215295-92-3 (4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole)

4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole is a halogenated pyrazole derivative with a difluoromethyl substituent, offering unique reactivity and stability in synthetic applications. Its bromine atom at the 4-position enables further functionalization via cross-coupling reactions, while the difluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The methyl group at the 3-position contributes to steric control in reactions. This compound is particularly useful as an intermediate in the development of bioactive molecules, where its structural features facilitate the introduction of fluorine-containing motifs. High purity and consistent quality ensure reliable performance in complex synthetic pathways.

4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole structure

1215295-92-3 structure

Product Name:4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole

CAS No:1215295-92-3

MF:C₅H₅BrF₂N₂

MW:211.007406949997

MDL:MFCD14702889

CID:1069410

PubChem ID:46318312

Update Time:2025-11-03

4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole
- Ambcb4039909
- BBL015927
- KB-240460
- MolPort-008-154-399
- STL170051
- D74435
- 4-bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole(SALTDATA: FREE)
- EN300-232860
- 4-bromo-1-(difluoromethyl)-3-methylpyrazole
- CRXSLMHZTLIPNE-UHFFFAOYSA-N
- CS-0082124
- DTXSID40673671
- MFCD14702889
- SCHEMBL20241952
- DB-166983
- ALBB-013428
- AKOS005174143
- 1H-pyrazole, 4-bromo-1-(difluoromethyl)-3-methyl-
- 1215295-92-3
- SB85632
- MDL： MFCD14702889
- Inchi： 1S/C5H5BrF2N2/c1-3-4(6)2-10(9-3)5(7)8/h2,5H,1H3
- InChI Key： CRXSLMHZTLIPNE-UHFFFAOYSA-N
- SMILES： BrC1=CN(C(F)F)N=C1C

Computed Properties

Exact Mass: 209.96042g/mol
Monoisotopic Mass: 209.96042g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 17.8Å²

4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole Security Information

HazardClass：IRRITANT

4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B998728-50mg	4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole	1215295-92-3		50mg	$ 70.00	2022-06-01
TRC	B998728-100mg	4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole	1215295-92-3		100mg	$ 95.00	2022-06-01
TRC	B998728-500mg	4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole	1215295-92-3		500mg	$ 365.00	2022-06-01
Apollo Scientific	PC411325-1g	4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole	1215295-92-3		1g	£43.00	2025-02-21
Apollo Scientific	PC411325-5g	4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole	1215295-92-3		5g	£197.00	2025-02-21
Apollo Scientific	PC411325-25g	4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole	1215295-92-3		25g	£790.00	2025-02-21
Chemenu	CM275760-1g	4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole	1215295-92-3	95+%	1g	$523	2021-08-18
Chemenu	CM275760-5g	4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole	1215295-92-3	95+%	5g	$1487	2021-08-18
abcr	AB266548-250 mg	4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole; .	1215295-92-3		250 mg	€270.60	2023-07-20
abcr	AB266548-1 g	4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole; .	1215295-92-3		1 g	€473.60	2023-07-20